![molecular formula C15H14N6O2S B2412481 1-Methyl-6-oxo-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyridazine-3-carboxamide CAS No. 2380177-70-6](/img/structure/B2412481.png)
1-Methyl-6-oxo-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyridazine-3-carboxamide
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Overview
Description
This compound is a derivative of thieno[3,2-d]pyrimidine . It has been synthesized as part of a series of substituted thieno[3,2-d]pyrimidine derivatives, which were developed as EZH2 inhibitors . EZH2 is a protein that has been implicated in various types of cancer, and inhibiting its activity can have antitumor effects .
Synthesis Analysis
The synthesis of this compound involves structural modifications of tazemetostat, a known EZH2 inhibitor . The process involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons for the preparation of thieno[3,2-d]pyrimidine derivatives .Molecular Structure Analysis
The molecular structure of this compound includes a thieno[3,2-d]pyrimidine core, which is a bicyclic system containing a thiophene ring fused with a pyrimidine ring . This core is substituted with various functional groups to enhance its biological activity .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include cyclization reactions and condensation reactions . These reactions are typically carried out under controlled conditions to ensure the correct formation of the thieno[3,2-d]pyrimidine core and its subsequent functionalization .Mechanism of Action
Safety and Hazards
Future Directions
The compound shows promise as a potential antitumor agent, particularly due to its activity against EZH2 . Future research could focus on further optimizing its structure to enhance its antitumor activity, evaluating its efficacy in preclinical and clinical studies, and exploring its potential applications in the treatment of various types of cancer .
properties
IUPAC Name |
1-methyl-6-oxo-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N6O2S/c1-20-12(22)3-2-11(19-20)15(23)18-9-6-21(7-9)14-13-10(4-5-24-13)16-8-17-14/h2-5,8-9H,6-7H2,1H3,(H,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXVDNXUTFQNDFT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC(=N1)C(=O)NC2CN(C2)C3=NC=NC4=C3SC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N6O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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